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Compound of Interest

Compound Name: 4-Chloro-3-nitrobenzoic acid

Cat. No.: B146349 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the diverse applications of

halogenated nitroaromatic compounds, complete with experimental protocols and quantitative

data to support research and development in pharmaceuticals, agrochemicals, and material

science.

Applications in Pharmaceutical Development
Halogenated nitroaromatic compounds are pivotal precursors and pharmacophores in modern

drug discovery. The presence of both a halogen atom and a nitro group on an aromatic ring can

significantly influence a molecule's pharmacokinetic and pharmacodynamic properties,

including metabolic stability, binding affinity, and membrane permeability.

Anti-infective Agents
A notable application of this class of compounds is in the development of novel anti-infective

drugs, particularly against challenging pathogens.

1.1.1. Antitubercular Drugs: Delamanid and Pretomanid

Delamanid and pretomanid are nitro-dihydro-imidazooxazole derivatives that have been

approved for the treatment of multidrug-resistant tuberculosis (MDR-TB). These compounds

are prodrugs that require reductive activation by a deazaflavin (F420)-dependent

nitroreductase (Ddn) enzyme within Mycobacterium tuberculosis.
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Mechanism of Action Signaling Pathway

The activation of Delamanid and Pretomanid and their subsequent inhibition of mycolic acid

synthesis is a critical pathway for their bactericidal effect.
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Mechanism of action for Delamanid and Pretomanid.

1.1.2. Antiprotozoal Agent: Nitazoxanide

Nitazoxanide is a broad-spectrum antiprotozoal agent effective against various intestinal

parasites. Its mechanism of action involves the inhibition of the pyruvate:ferredoxin/flavodoxin

oxidoreductase (PFOR) enzyme system, which is essential for anaerobic energy metabolism in

susceptible organisms.[1][2][3]

Mechanism of Action Signaling Pathway

Nitazoxanide's disruption of the PFOR cycle is key to its therapeutic effect against anaerobic

protozoa.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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